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Compound of Interest

Compound Name: 5-Bromobenzo[d]oxazole

Cat. No.: B172960 Get Quote

An In-Depth Technical Guide to Personal Protective Equipment for Handling 5-
Bromobenzo[d]oxazole

As researchers and drug development professionals, our work with novel chemical entities

demands the highest standards of safety and operational diligence. 5-Bromobenzo[d]oxazole,

a member of the benzoxazole class of heterocyclic compounds, represents a building block in

medicinal chemistry and organic synthesis.[1][2] While comprehensive, experimentally verified

toxicological data for this specific compound is not always readily available, a robust safety

protocol can be established by examining data from structurally similar halogenated

compounds and adhering to established best practices for handling research chemicals.[2][3]

This guide provides essential, immediate safety and logistical information for the handling and

disposal of 5-Bromobenzo[d]oxazole, grounded in the principles of causality and self-

validating safety systems.

Hazard Assessment and Risk Mitigation
5-Bromobenzo[d]oxazole and analogous compounds are classified as hazardous

substances. The primary risks include:

Acute Toxicity: Harmful if swallowed.[3][4][5][6][7]

Skin Irritation: Causes skin irritation upon contact.[4][7][8]
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Eye Damage: Causes serious eye irritation.[4][7][8][9]

Respiratory Irritation: May cause respiratory irritation if inhaled as dust or aerosol.[4][7][8]

Given these hazards, a containment-focused approach is mandatory. All handling of 5-
Bromobenzo[d]oxazole, especially in its solid, potentially dusty form, must be conducted

within a certified chemical fume hood to minimize inhalation exposure.[3][8]

Core Personal Protective Equipment (PPE)
Requirements
The selection of PPE is not merely a checklist; it is a system designed to provide barriers

against specific routes of exposure. For 5-Bromobenzo[d]oxazole, the following PPE is

mandatory.

Eye and Face Protection
Requirement: Chemical splash goggles are the minimum requirement. For procedures with a

higher risk of splashing, a full-face shield worn over safety glasses is mandated.[4][7][8][10]

[11]

Causality: The benzoxazole structure and its derivatives are known to cause serious eye

irritation.[4][7][8] Standard safety glasses do not provide an adequate seal against splashes,

vapors, or fine dust, making chemical splash goggles essential to protect the sensitive

mucous membranes of the eyes.[10]

Hand Protection
Requirement: Chemically resistant gloves, such as nitrile, are required. Given the nature of

research work, double gloving is a field-proven best practice to enhance safety.[3][12][13]

Causality: Dermal contact is a primary route of exposure. Nitrile gloves offer excellent

protection against a wide range of chemicals.[12] Double gloving provides a critical layer of

redundancy; should the outer glove be compromised or contaminated, the inner glove

continues to offer protection while the outer is carefully removed and replaced.[12] Gloves

should be changed every 30-60 minutes or immediately upon known or suspected contact

with the chemical.[12]
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Body Protection
Requirement: A long-sleeved laboratory coat is required.[3][10] For larger quantities or in

situations with a higher risk of contamination, an impermeable gown with a closed front and

tight-fitting cuffs is recommended.[13][14]

Causality: This protects the skin on the arms and body from accidental spills and

contamination. A lab coat should never be worn outside the laboratory area to prevent the

transfer of contaminants.[12]

Respiratory Protection
Requirement: All work with solid 5-Bromobenzo[d]oxazole or solutions should be

performed in a certified chemical fume hood to control vapors and prevent the generation of

airborne dust.[3][4][8]

Causality: The compound is known to cause respiratory irritation.[4][7][8] Engineering

controls like a fume hood are the most effective way to prevent inhalation exposure. If a fume

hood is not available or in the event of a spill, a NIOSH-approved respirator with an

appropriate cartridge would be necessary, but this should be an exception, not the rule.[13]

Quantitative Data Summary
The table below summarizes available data for 5-Bromobenzo[d]oxazole and its derivatives.

Note that much of the data for the specific target compound is computationally predicted, a

common scenario for research chemicals.
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Parameter Value/Information Source/Rationale

Chemical Name 5-Bromobenzo[d]oxazole Supplier Information[9]

CAS Number 132244-31-6 Supplier Information[9]

Molecular Formula C₇H₄BrNO PubChem[9]

Molecular Weight 198.02 g/mol PubChem[9]

Appearance
Solid (Pale yellow needles for

a derivative)
Supplier Information[1]

GHS Hazard Pictogram Warning
Based on analogous

compounds[3][4][8]

GHS Hazard Statements H302, H315, H319, H335
Based on analogous

compounds[4][7][8]

Storage
Keep in a dark place, sealed in

dry, room temperature or 2-8°C
Supplier Information[9][15][16]

Experimental Protocol: Safe Handling Workflow
This protocol provides a step-by-step methodology for safely handling 5-
Bromobenzo[d]oxazole.

Preparation and Pre-Handling Check:

Verify the chemical fume hood is operational and certified.

Don all required PPE: inner and outer pairs of nitrile gloves, lab coat, and chemical splash

goggles.[3][8][12]

Prepare the workspace by laying down absorbent bench paper.

Locate the nearest eyewash station and safety shower before beginning work.[17]

Prepare a designated, labeled waste container for halogenated organic waste.[3][18]

Handling and Use:
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Perform all manipulations, including weighing and solution preparation, inside the

chemical fume hood.[8][19]

When handling the solid, use non-sparking tools and avoid actions that could generate

dust.[5][19]

If transferring the chemical, do so carefully to minimize the risk of spills.

Keep the container tightly sealed when not in use.[8]

Post-Handling and Cleanup:

Decontaminate any surfaces that may have come into contact with the chemical.

Carefully remove the outer pair of gloves and dispose of them in the designated solid

waste container.

Remove the remaining PPE (lab coat, inner gloves, goggles) before leaving the laboratory.

Wash hands thoroughly with soap and water after handling is complete.[4][6][8]

Disposal Plan: A Self-Validating System
Proper disposal is critical to ensure safety and environmental compliance.

Waste Segregation: 5-Bromobenzo[d]oxazole is a halogenated organic compound. All

waste, including contaminated gloves, paper towels, and pipette tips, must be disposed of in

a designated "Halogenated Organic Waste" container.[3][18]

Container Management: Waste containers must be made of a chemically compatible

material (e.g., glass or polyethylene), kept securely closed when not in use, and clearly

labeled.[3][18]

Incompatible Wastes: Do not mix halogenated waste with non-halogenated organic waste,

strong oxidizing agents, acids, or bases.[3][18] This prevents dangerous reactions and

simplifies the final disposal process.
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Final Disposal: The sealed and labeled waste container should be handed over to the

institution's environmental health and safety (EHS) office for disposal according to local and

federal regulations.[5][8][20]

Workflow Visualization
The following diagram illustrates the logical flow for the safe handling and disposal of 5-
Bromobenzo[d]oxazole.
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Workflow for Handling 5-Bromobenzo[d]oxazole

Preparation

Handling (Inside Fume Hood)

Cleanup & Decontamination

Waste Management

Verify Fume Hood

Don PPE
(Double Gloves, Goggles, Lab Coat)

Prepare Workspace
(Bench Paper, Waste Container)

Weigh/Transfer Chemical

Proceed to handling

Perform Experiment

Decontaminate Surfaces

Experiment complete

Segregate Waste

Doff PPE Seal Labeled Halogenated
Waste Container

Wash Hands Transfer to EHS

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 5-Bromobenzo[d]oxazole.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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